Cas no 51299-07-1 (1,2,3-Oxathiazin-4(3H)-one, 2,2-dioxide)

1,2,3-Oxathiazin-4(3H)-one, 2,2-dioxide structure
51299-07-1 structure
Product name:1,2,3-Oxathiazin-4(3H)-one, 2,2-dioxide
CAS No:51299-07-1
MF:C3H3NO4S
MW:149.125219583511
CID:336321
PubChem ID:9898869

1,2,3-Oxathiazin-4(3H)-one, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Oxathiazin-4(3H)-one, 2,2-dioxide
    • 2,2-dioxooxathiazin-4-one
    • SCHEMBL3189954
    • 51299-07-1
    • DTXSID70432490
    • 1,2,3-Oxathiazin-4(3 H)-on-2,2-dioxide
    • Inchi: InChI=1S/C3H3NO4S/c5-3-1-2-8-9(6,7)4-3/h1-2H,(H,4,5)
    • InChI Key: JOMHJSHXRKOBLD-UHFFFAOYSA-N
    • SMILES: O1C=CC(=O)NS1(=O)=O

Computed Properties

  • Exact Mass: 148.97827875g/mol
  • Monoisotopic Mass: 148.97827875g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.8Ų
  • XLogP3: -0.7

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